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Introduction

Brucine is a monoterpenoid indole alkaloid predominantly extracted from the seeds of the
Strychnos nux-vomica tree.[1][2] Structurally similar to strychnine, though less toxic, brucine
has garnered significant interest in the scientific community for its wide range of
pharmacological activities, including anti-tumor, anti-inflammatory, and analgesic properties.[1]
[2] Its complex stereochemical structure also makes it a valuable tool in asymmetric synthesis
and as a chiral resolving agent.[1][3] This technical guide provides an in-depth overview of
brucine's chemical structure, physicochemical and spectroscopic properties, detailed
experimental protocols for its study, and a visualization of its known signaling pathways.

Chemical Structure and Physicochemical Properties

Brucine, with the IUPAC name (4aR,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-
4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ijjoxepino[2,3,4-
de]pyrrolo[2,3-h]quinolin-14-one, is a complex heteroheptacyclic organic compound.[4] It is
characterized as a white, odorless, crystalline solid.[5][6]

Data Presentation: Physicochemical Properties
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The key quantitative physicochemical properties of brucine are summarized in Table 1 for easy

reference and comparison.

Property Value References
(4aR,5aS,8aR,13aS,15aS,15b
R)-10,11-dimethoxy-
4a,5,5a,7,8,13a,15,15a,15b,16

IUPAC Name -decahydro-2H-4,6- [4]
methanoindolo[3,2,1-
ijjoxepino[2,3,4-de]pyrrolo[2,3-
h]quinolin-14-one

CAS Number 357-57-3 [4107]

Molecular Formula C23H26N204 [4107118]

Molecular Weight 394.47 g/mol [4181I9]

Appearance White crystalline powder/solid [1][2][8]

Melting Point 175 - 178 °C (decomposes) [8][10]

N Water: 3.2 g/L at 15 °C

Solubility ) [4]
(Slightly soluble)

Ethanol: Very soluble [1][4]

Methanol: Very soluble [1][11]

Chloroform: Very soluble [1][4]

Ether: Slightly soluble [11[4]

pKa 8.28 [4]

] ] [0]D2° = -118° to -128° (c=2.5
Optical Rotation [81[12]

in CHCIs)

Data Presentation: Spectroscopic Properties

Spectroscopic data are crucial for the structural elucidation and quantification of brucine. Key

data are presented in Table 2.
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Spectroscopic Data Value References
UV max (Ethanol) 263 nm, 301 nm [11]
Spectra available, shows
characteristic signals for
1H NMR _ [13][14]
aromatic, alkene, and methoxy
protons.
All 23 carbon resonances are
13C NMR _ [14][15][16]
resolved and assigned.
Data available, provides
Mass Spectrum (EI) fragmentation pattern for [17]
structural confirmation.
Used for unambiguous
2D NMR (COSY, HSQC, assignment of 1H and 13C
[14][16][18]

HMBC)

signals and structural

verification.

Experimental Protocols

This section provides detailed methodologies for the extraction and purification of brucine, as

well as for assessing its biological activity.

Workflow for Brucine Isolation and Analysis

The general process for obtaining and characterizing brucine from its natural source involves

several key stages, from extraction to final analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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